Cas no 2227783-34-6 (tert-butyl 4-(3R)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(3R)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate
• CAS No: 2227783-34-6
• MF: C₁₃H₂₃F₃N₂O₃
• MW: 312.3285343647
• CID: 6009639
• PubChem ID: 165968691
• Update Time: 2025-10-29

tert-butyl 4-(3R)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3R)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate
• tert-butyl 4-[(3R)-4,4,4-trifluoro-3-hydroxybutyl]piperazine-1-carboxylate
• EN300-1884934
• 2227783-34-6

• Inchi： 1S/C13H23F3N2O3/c1-12(2,3)21-11(20)18-8-6-17(7-9-18)5-4-10(19)13(14,15)16/h10,19H,4-9H2,1-3H3/t10-/m1/s1
• InChI Key： KRBSLNGZFICZIE-SNVBAGLBSA-N
• SMILES： FC([C@@H](CCN1CCN(C(=O)OC(C)(C)C)CC1)O)(F)F

Computed Properties

• Exact Mass: 312.16607709g/mol
• Monoisotopic Mass: 312.16607709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53Ų

Additional information on tert-butyl 4-(3R)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(3R)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate (CAS No. 2227783-34-6)

tert-butyl 4-(3R)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate (CAS No. 2227783-34-6) is a fluorinated piperazine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and hydroxybutyl functional groups, is widely studied for its potential as a building block in drug discovery. The presence of the tert-butyl carbamate moiety enhances its stability, making it a valuable intermediate for synthesizing bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds like tert-butyl 4-(3R)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate has surged due to their unique physicochemical properties. Researchers are particularly interested in its role in modulating enzyme inhibition and receptor binding, which aligns with current trends in precision medicine. The compound's chiral center at the 3R position further underscores its relevance in asymmetric synthesis, a hot topic in modern organic chemistry.

The synthesis of CAS No. 2227783-34-6 typically involves multi-step reactions, including N-Boc protection, nucleophilic substitution, and stereoselective reduction. Its high purity and structural specificity make it a preferred choice for laboratories focusing on high-throughput screening (HTS) and fragment-based drug design. These applications are frequently searched in academic and industrial databases, reflecting the compound's growing importance.

From an industrial perspective, tert-butyl 4-(3R)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic fluorination and solvent-free reactions have been applied to its production, addressing environmental concerns raised by regulatory bodies. This aligns with the broader shift toward eco-friendly chemical processes, a key focus area for global R&D initiatives.

Analytical characterization of this compound relies on advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure compliance with stringent quality control standards, particularly for pharmaceutical-grade materials. The compound's logP and aqueous solubility data are also critical for ADME studies, a recurring topic in drug development forums.

In summary, tert-butyl 4-(3R)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate represents a versatile scaffold with broad utility in life sciences. Its combination of fluorine effects, stereochemistry, and protecting group strategy positions it at the intersection of cutting-edge research and industrial innovation. As interest in targeted therapies and small-molecule probes grows, this compound is poised to remain a focal point in scientific literature and patent filings.